Cas no 73334-58-4 (4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,2-dihydro-)

• Product Name: 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,2-dihydro-
• CAS No: 73334-58-4
• MF: C₅H₂N₄O
• MW: 134.095579624176
• CID: 552087
• Update Time: 2026-04-29

4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,2-dihydro-
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,2-dihydro- (9CI)

• Inchi： InChI=1S/C5H4N4O/c10-5-3-1-8-9-4(3)6-2-7-5/h1-2H,(H2,6,7,8,9,10)
• InChI Key： OFCNXPDARWKPPY-UHFFFAOYSA-N
• SMILES： C1=C2C(=NN1)N=CN=C2O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0